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Cat. No.: B3428614

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of 2-
methylnonane, a branched-chain alkane. While specific quantitative solubility data for 2-
methylnonane in a broad range of organic solvents is not extensively available in public
literature, this document outlines the theoretical principles governing its solubility, presents
available physical property data for 2-methylnonane and its isomers, and offers a
comprehensive, adaptable experimental protocol for the precise determination of its solubility.

Introduction to 2-Methylnonane and its Solubility
Profile

2-Methylnonane (also known as isodecane) is a colorless liquid hydrocarbon with the chemical
formula Cio0H22.[1] As a branched-chain alkane, its molecular structure is predominantly non-
polar. This fundamental characteristic is the primary determinant of its solubility behavior in
various organic solvents, governed by the principle of "like dissolves like."[2] Consequently, 2-
methylnonane is readily soluble in non-polar solvents such as hexane and benzene, while
exhibiting low solubility in polar solvents like water.[1][2]

Understanding the solubility of 2-methylnonane is critical in various applications, including its
use as a solvent, a component in fuels, and in organic synthesis. For drug development

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b3428614?utm_src=pdf-interest
https://www.benchchem.com/product/b3428614?utm_src=pdf-body
https://www.benchchem.com/product/b3428614?utm_src=pdf-body
https://www.benchchem.com/product/b3428614?utm_src=pdf-body
https://www.benchchem.com/product/b3428614?utm_src=pdf-body
https://www.benchchem.com/product/b3428614?utm_src=pdf-body
https://www.benchchem.com/product/b3428614?utm_src=pdf-body
https://www.benchchem.com/product/b3428614?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://www.solubilityofthings.com/3-methylnonane
https://www.benchchem.com/product/b3428614?utm_src=pdf-body
https://www.benchchem.com/product/b3428614?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://www.solubilityofthings.com/3-methylnonane
https://www.benchchem.com/product/b3428614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

professionals, comprehending the solubility of alkane-like moieties is essential for predicting
the behavior of non-polar segments of drug molecules.

Physicochemical Properties of 2-Methylnonane and
Isomers

Quantitative solubility data for 2-methylnonane is sparse. However, examining the physical
properties of 2-methylnonane and its isomers, 3-methylnonane and 4-methylnonane, can
provide insights into their behavior in different solvents.

Property 2-Methylnonane 3-Methylnonane 4-Methylnonane
CAS Number 871-83-0 5911-04-6 17301-94-9
Molecular Formula C1oH22 C1oH22 C1oH22
Molecular Weight 142.28 g/mol 142.29 g/mol 142.28 g/mol
Boiling Point 166-169 °C 151.6 °C 163-166 °C
Density 0.726 g/mL at 20 °C 0.7195 g/cm3 0.73 g/mL at 20 °C
Solubility in Water Insoluble Negligible -
) ) Soluble in nonpolar )

General Organic Soluble in Chloroform, Soluble in Ether,

- solvents (e.g.,
Solubility Ether, Benzene Benzene, Chloroform

hexane, benzene)

Data compiled from multiple sources.[1][2][3][4]

Theoretical Framework of Solubility

The solubility of a solute in a solvent is a thermodynamic equilibrium process. For a liquid
solute like 2-methylnonane in a liquid solvent, the process is one of mutual dissolution until
saturation is reached. The primary intermolecular forces at play for alkanes are London
dispersion forces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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